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Introduction: Unveiling Protein Interactions in their
Native State
Native polyacrylamide gel electrophoresis (PAGE) is a powerful technique for the analysis of

protein complexes in their folded and active state.[1][2] Unlike denaturing techniques like SDS-

PAGE, native PAGE preserves the non-covalent interactions between proteins, allowing for the

study of protein-protein interactions, subunit composition, and the determination of the native

mass and oligomeric state of protein complexes.[1][3] This technique is particularly valuable in

fields such as proteomics, structural biology, and drug development for understanding the

functional organization of cellular machinery.

Two widely used variations of native PAGE are Blue Native PAGE (BN-PAGE) and Clear Native

PAGE (CN-PAGE).

Blue Native PAGE (BN-PAGE): This method utilizes the anionic dye Coomassie Brilliant Blue

G-250 to impart a negative charge to protein complexes, enabling their separation primarily
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based on size.[1][4] BN-PAGE is robust for separating and characterizing a wide range of

protein complexes, including membrane-bound and mitochondrial complexes.[3][5]

Clear Native PAGE (CN-PAGE): This technique separates proteins based on their intrinsic

charge and size without the use of Coomassie dye.[1][3] CN-PAGE is advantageous when

the dye might interfere with downstream applications, such as in-gel activity assays or

fluorescence resonance energy transfer (FRET) analyses.[3]

This document provides detailed protocols for BN-PAGE, a commonly employed method for the

analysis of large protein assemblies.

Experimental Workflow for Blue Native PAGE
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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